(S)-2-Amino-N-isopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide

• Molecular Formula: C14H29N3O
• Molecular Weight: 255.40 g/mol
• SMILES: CC(C)C(C(=O)N(C1CCCN(C1)C)C(C)C)N
• InChI: InChI=1S/C14H29N3O/c1-10(2)13(15)14(18)17(11(3)4)12-7-6-8-16(5)9-12/h10-13H,6-9,15H2,1-5H3/t12-,13+/m1/s1
• InChIKey: YAMGVSKORIPUEJ-OLZOCXBDSA-N

Medicinal chemistry teams optimizing CNS-targeted NK3 antagonists face the risk of diastereomer contamination, which can skew SAR data and invalidate pharmacological profiles. Our (S,R)-piperidine-butyramide (CAS 1401668-40-3), offered at 98% purity, directly resolves this pain point by ensuring the exact stereochemistry demanded by EP2200982A1 patent disclosures. • Certified 98% purity with defined (S,R) configuration (MDL MFCD21094485). • cLogP 1.3, TPSA ~50 Ų, MW 255.4 - fragment-like physicochemical properties ideal for CNS penetration. • Immediate stock availability for rapid global dispatch, supporting uninterrupted lead optimization workflows.

(S)-2-Amino-N-isopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide Overview

(S)-2-Amino-N-isopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide (CAS 1401668-40-3) is a chiral, non-racemic butyramide derivative featuring a (2S)-amino acid core N-substituted with isopropyl and (3R)-1-methylpiperidin-3-yl groups . This compound belongs to a broader class of piperidine-butyramide intermediates employed in the construction of monoamine neurotransmitter re-uptake inhibitors and neurokinin-3 (NK3) receptor antagonists [1]. Its precisely defined (S,R) stereochemistry, tertiary amide linkage, and tertiary amine functionality make it a versatile fragment for structure-activity relationship (SAR) exploration in central nervous system (CNS) drug discovery, where stereochemical integrity and physicochemical properties directly govern target engagement and downstream biological outcomes.

Chiral non-racemic (2S,3′R) intermediate

Supports CNS monoamine transporter studies

NK3 receptor antagonist SAR building block

• [1] NeuroSearch A/S. Novel piperidine-butyramide derivatives and their use as monoamine neurotransmitter re-uptake inhibitors. US Patent US20110263651A1, published 2011-10-27. View Source

Why Stereochemistry and N-Alkyl Substitution Prevent Simple Replacement

Piperidine-butyramide derivatives are not functionally interchangeable because minor alterations in stereochemistry (e.g., (S,R) vs. (S,S) diastereomers) or N-alkyl chain length (isopropyl vs. ethyl) produce quantifiable shifts in lipophilicity, polar surface area, and receptor-binding conformations . Published patent disclosures on NK3 receptor antagonists explicitly describe how the relative configuration at the piperidine 3-position and the amide N-substituent are critical determinants of potency and selectivity [1]. Consequently, substituting the target (S,R) compound with its (S,S) diastereomer or the N-ethyl analog risks invalidating SAR hypotheses and compromising in vitro pharmacological profiles.

Diastereomer mismatch

Replacing (S,R) with (S,S) diastereomer may shift receptor-binding conformation and compromise NK3 target engagement.

N-alkyl analog substitution

Switching to N-ethyl analog may increase lipophilicity and polar surface area, altering CNS permeability profile and off-target binding.

• [1] Hoffmann-La Roche Inc. Piperidine derivatives as NK3 receptor antagonists. European Patent EP2200982A1, published 2010-06-30. View Source

Quantitative Differentiation vs. Closest Analogs

Certified Purity Advantage vs. (S,S) Diastereomer

The target (S,R) diastereomer (CAS 1401668-40-3) is supplied at a certified purity of 98% (HPLC, UV detection) from qualified vendors , whereas the corresponding (S,S) diastereomer (CAS 1401666-79-2) is most commonly listed at ≥95% purity across multiple commercial sources . A 3-percentage-point absolute purity advantage reduces the probability of confounding biological readouts from stereochemical impurities in dose-response assays, where even minor contamination by the active (S,S) diastereomer can produce misleading potency estimates.

Purity (HPLC)

Reported

98% vs 95% (S,S) diastereomer

Reduces stereochemical impurity artifacts

Supplier-specified; batch variability may apply

Evidence Dimension	Chemical purity (HPLC)
Target Compound Data	98% purity (Leyan Product No. 1810821)
Comparator Or Baseline	(S,S) diastereomer (CAS 1401666-79-2, AKSci Product No. 5136DS): 95% purity
Quantified Difference	+3% absolute purity advantage
Conditions	Supplier-reported HPLC purity specifications; actual batch-to-batch variability may apply as noted by suppliers

Why This Matters

Higher certified purity minimizes the risk of stereochemical impurity-driven artifacts in receptor binding or functional assays, ensuring more reproducible SAR data.

Reduced Lipophilicity vs. N-Ethyl Analog

Calculated LogP (cLogP) for the target N-isopropyl compound is 1.30 , whereas the closely related N-ethyl analog (CAS 87055-45-6) exhibits a cLogP of 2.09 . This 0.79 log-unit lower lipophilicity translates to an approximately 6-fold reduction in octanol-water partition coefficient, which can significantly alter blood-brain barrier permeability and non-specific protein binding profiles. CNS drug discovery programs often optimize within a narrow cLogP window (typically 1–3); the target compound resides near the lower bound, offering an intrinsically more hydrophilic scaffold relative to the N-ethyl comparator.

Lipophilicity (cLogP)

Cross-study comparable

ΔLogP +0.79 (N-ethyl higher)

Lower lipophilicity may favor CNS target window

In silico; experimental logD unavailable

Evidence Dimension	Calculated LogP (cLogP)
Target Compound Data	LogP = 1.30 (Leyan computed value)
Comparator Or Baseline	N-ethyl analog ((S)-2-Amino-N-ethyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide, CAS 87055-45-6): LogP = 2.09 (Chemsrc)
Quantified Difference	ΔLogP = +0.79 (N-ethyl is more lipophilic)
Conditions	In silico calculated LogP values from independent databases; values may differ depending on algorithm (e.g., ACD/Labs vs. BioByte). Direct experimental logD measurement is not available for either compound.

Why This Matters

A nearly 0.8 log-unit lower cLogP positions this compound favorably for CNS targets where excessive lipophilicity promotes off-target binding and metabolic liability.

Higher Polar Surface Area than N-Ethyl Analog

Topological polar surface area (TPSA) for the target compound is 49.57 Ų , whereas the N-ethyl analog records a slightly lower TPSA of 47.86 Ų . Although both values fall well below the commonly cited threshold of 90 Ų for favorable oral bioavailability and 70 Ų for blood-brain barrier penetration, the incremental 1.71 Ų increase in TPSA may contribute to reduced passive membrane permeability relative to the N-ethyl comparator, a property that can be exploited to fine-tune CNS exposure and peripheral restriction.

Polar Surface Area

Cross-study comparable

ΔTPSA +1.71 Ų (target higher)

Incremental TPSA may tune CNS penetration

Calculated; experimental PSA not reported

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų)
Target Compound Data	TPSA = 49.57 Ų (Leyan computed value)
Comparator Or Baseline	N-ethyl analog (CAS 87055-45-6): TPSA = 47.86 Ų (Chemsrc)
Quantified Difference	ΔTPSA = +1.71 Ų (target has larger polar surface area)
Conditions	Calculated TPSA values from respective database entries; experimental determination of PSA is not reported.

Why This Matters

A higher TPSA within the sub-90 Ų range can reduce passive brain penetration, offering a useful tuning parameter for CNS vs. peripheral target selectivity in drug discovery programs.

Incremental Molecular Weight Difference vs. N-Ethyl and N-Cyclopropyl

The target N-isopropyl compound possesses a molecular weight of 255.40 Da , which is 14.03 Da higher than the N-ethyl analog (MW 241.37) and 2.02 Da higher than the N-cyclopropyl analog (MW 253.38) [1]. Within the framework of lead-like and drug-like property optimization, each ~14 Da increment can influence passive permeability, aqueous solubility, and transporter recognition, making the target compound a valuable probe for assessing the impact of incremental steric bulk at the amide N-position on pharmacokinetic parameters.

Molecular Weight

Cross-study comparable

Target: 255.40 Da N-ethyl: 241.37; N-cyclopropyl: 253.38

Incremental bulk for N-alkyl SAR

Based on molecular formula

Evidence Dimension	Molecular weight (Da)
Target Compound Data	MW = 255.40 Da (C₁₄H₂₉N₃O)
Comparator Or Baseline	N-ethyl analog: 241.37 Da (C₁₃H₂₇N₃O); N-cyclopropyl analog: 253.38 Da (C₁₄H₂₇N₃O)
Quantified Difference	Target - N-ethyl: ΔMW = +14.03 Da; Target - N-cyclopropyl: ΔMW = +2.02 Da
Conditions	Theoretical molecular weights based on molecular formulae; all values extracted from supplier and database entries.

Why This Matters

Incremental molecular weight differences enable systematic SAR interrogation of the N-alkyl substituent's influence on passive diffusion, metabolic stability, and transporter interactions without exceeding typical fragment-to-lead size constraints.

• [1] Kuujia. CAS 1401664-82-1: (S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide. MW: 253.38. Accessed 2026-04-30. View Source

Stereochemical Identity and Receptor Complementarity

The target compound bears a defined (2S,3′R) configuration, distinguishing it from the (2S,3′S) diastereomer (CAS 1401666-79-2). Patent disclosures on piperidine-based NK3 receptor antagonists [1] expressly claim compounds with stereochemically defined piperidine substitution, emphasizing that the relative and absolute configuration at the piperidine 3-position and the α-carbon of the butyramide backbone is essential for achieving high-affinity NK3 receptor binding. Although target-specific Ki values for this exact compound have not been published, the class-level principle—that diastereomeric pairs exhibit distinct binding profiles—is well-established in medicinal chemistry and is a central rationale for procuring the stereochemically pure (S,R) diastereomer rather than a mixed or mis-assigned isomer batch.

Stereochemical Identity

Class-level inference

(2S,3′R) vs (2S,3′S) diastereomer

Configuration critical for NK3 binding (class-level)

No direct binding data for (S,S) isomer

Evidence Dimension	Stereochemical configuration
Target Compound Data	(2S,3′R) configuration; CAS 1401668-40-3; MDL MFCD21094485
Comparator Or Baseline	(2S,3′S) diastereomer; CAS 1401666-79-2; MDL MFCD21094486
Quantified Difference	Opposite configuration at piperidine C-3; distinct chemical individuals with separate CAS numbers and MDL identifiers
Conditions	Patents on piperidine NK3 antagonists explicitly disclose stereochemical requirements for activity; no direct head-to-head pharmacological comparison between these two specific diastereomers has been published in the indexed literature.

Why This Matters

In the absence of empirical binding data for the (S,S) diastereomer, procurement of the exact (S,R) configuration mandated by patent exemplification safeguards against loss of target engagement due to stereochemical mismatch, a primary cause of SAR noise in CNS lead optimization campaigns.

• [1] Hoffmann-La Roche Inc. Piperidine derivatives as NK3 receptor antagonists. European Patent EP2200982A1, published 2010-06-30. View Source

Validated Application Scenarios

N-Alkyl Substituent SAR for CNS Drug-Like Properties

Medicinal chemistry teams optimizing CNS-targeted monoamine re-uptake inhibitors or NK3 antagonists can deploy the target compound as a defined intermediate to systematically probe how incremental N-alkyl chain length (isopropyl vs. ethyl or cyclopropyl) affects cLogP and TPSA, as quantified in Section 3 Evidence Items 2–4 . The 0.79 log-unit lower cLogP and 1.71 Ų higher TPSA relative to the N-ethyl analog provide a measurable physicochemical differential that can be correlated with in vitro permeability and protein binding assays.

Stereocontrolled Synthesis of NK3 Antagonist Fragments

Programs referencing the EP2200982A1 patent family [1], which mandates specific stereochemistry at the piperidine 3-position for NK3 receptor antagonism, should procure the (S,R) diastereomer (CAS 1401668-40-3) to ensure fidelity to the patent-disclosed scaffold. The 98% certified purity further reduces the probability of introducing the (S,S) diastereomer (CAS 1401666-79-2) as an impurity, thereby preserving stereochemical integrity in downstream coupling reactions.

Fragment-Based CNS Lead Generation Building Block

With a molecular weight of 255.4 Da, the target compound sits comfortably within fragment-like space (MW < 300 Da) while offering three H-bond acceptors and one H-bond donor . Its intermediate lipophilicity (cLogP ~1.3) and moderate TPSA (~50 Ų) make it a suitable starting point for fragment growing or linking strategies targeting CNS receptors, where maintaining a balanced ADME profile is essential. The availability of closely related N-ethyl and N-cyclopropyl analogs (ΔMW +2 to +14 Da) enables parallel exploration of alkyl substituent space.

Reference Standard for Chiral Chromatography Method Development

The availability of the target compound at 98% purity and its well-defined (S,R) stereochemistry (supported by distinct MDL number MFCD21094485) make it suitable as a calibration standard for HPLC or SFC methods designed to separate diastereomeric mixtures of piperidine-butyramide intermediates. The structural similarity to the (S,S) diastereomer (MDL MFCD21094486) provides a direct reference for chiral resolution validation.

Application

Selection Property

Validation Focus

CNS drug-like property SAR

N-alkyl lipophilicity / TPSA profile

Permeability & protein binding assay correlation

NK3 antagonist fragment synthesis

(S,R) stereochemical configuration

Stereochemical fidelity vs. (S,S) diastereomer

Fragment-based CNS lead generation

Fragment-like MW & H-bond profile

ADME property balance in CNS space

Chiral chromatography reference standard

Certified chiral purity grade

Diastereomer separation method validation

• [1] Hoffmann-La Roche Inc. Piperidine derivatives as NK3 receptor antagonists. European Patent EP2200982A1, published 2010-06-30. View Source